Cas no 261951-73-9 (3-Fluoro-4-methylphenylacetonitrile)

• Product Name: 3-Fluoro-4-methylphenylacetonitrile
• CAS No: 261951-73-9
• MF: C₉H₈FN
• MW: 149.164925575256
• MDL: MFCD01631535
• CID: 67322
• PubChem ID: 2774623
• Update Time: 2025-09-25

3-Fluoro-4-methylphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methylphenylacetonitrile
• (3-fluoro-4-methylphenyl)acetonitrile
• 2-(3-fluoro-4-methylphenyl)ethanenitrile
• 3-fluoro-4-methylbenzyl cyanide
• AC1MCOQ0
• AG-E-81853
• SBB055118
• TS-01955
• 261951-73-9
• FT-0649964
• EN300-1853160
• SCHEMBL8282785
• A5199
• CS-0135400
• 2-(3-fluoro-4-methylphenyl)acetonitrile
• DTXSID10379133
• AMY24769
• MFCD01631535
• Benzeneacetonitrile, 3-fluoro-4-methyl-
• AKOS006228387
• DB-023856

• MDL： MFCD01631535
• Inchi： 1S/C9H8FN/c1-7-2-3-8(4-5-11)6-9(7)10/h2-3,6H,4H2,1H3
• InChI Key： XQPIJOIPFIRHRO-UHFFFAOYSA-N
• SMILES： FC1C=C(CC#N)C=CC=1C

Computed Properties

• Exact Mass: 149.06414
• Monoisotopic Mass: 149.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 233.8±25.0 °C at 760 mmHg
• Flash Point: 93.4±26.9 °C
• Refractive Index: 1.507
• PSA: 23.79
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

3-Fluoro-4-methylphenylacetonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides